Cas no 1206776-43-3 (N-(4-bromo-3-cyanophenyl)methanesulfonamide)

• Product Name: N-(4-bromo-3-cyanophenyl)methanesulfonamide
• CAS No: 1206776-43-3
• MF: C₈H₇BrN₂O₂S
• MW: 275.122379541397
• CID: 3165712
• PubChem ID: 67287312
• Update Time: 2025-06-09

N-(4-bromo-3-cyanophenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromo-3-cyanophenyl)methanesulfonamide
• 1206776-43-3
• DB-431858
• AKOS026674769
• SCHEMBL2129695
• CS-0454090
• G61757

• MDL： MFCD16660030
• Inchi： 1S/C8H7BrN2O2S/c1-14(12,13)11-7-2-3-8(9)6(4-7)5-10/h2-4,11H,1H3
• InChI Key： YTKILGANNUYKRR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C#N)NS(C)(=O)=O

Computed Properties

• Exact Mass: 273.94116Da
• Monoisotopic Mass: 273.94116Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 78.3Ų

Additional information on N-(4-bromo-3-cyanophenyl)methanesulfonamide

N-(4-Bromo-3-Cyanophenyl)methanesulfonamide: A Comprehensive Overview

N-(4-Bromo-3-Cyanophenyl)methanesulfonamide (CAS No. 1206776-43-3) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements involving N-(4-Bromo-3-Cyanophenyl)methanesulfonamide.

Chemical Structure and Properties

N-(4-Bromo-3-Cyanophenyl)methanesulfonamide is a derivative of methanesulfonamide, featuring a brominated and cyano-substituted phenyl group. The molecular formula of this compound is C₉H₈BrN₂O₂, with a molecular weight of approximately 250.07 g/mol. The presence of the bromine and cyano groups imparts unique chemical properties to the molecule, making it an attractive candidate for various chemical reactions and biological studies.

The compound exhibits good solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in solution-based reactions and assays. Its stability under standard laboratory conditions makes it suitable for long-term storage and handling.

Synthesis Methods

The synthesis of N-(4-Bromo-3-Cyanophenyl)methanesulfonamide can be achieved through several well-documented methods. One common approach involves the reaction of 4-bromo-3-cyanobenzonitrile with methanesulfonyl chloride in the presence of a base such as triethylamine. This reaction typically proceeds via nucleophilic substitution, leading to the formation of the desired product.

Another method involves the use of 4-bromo-3-cyanobenzonitrile and methanesulfonamide in the presence of a coupling reagent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). This method offers high yields and purity, making it suitable for large-scale production.

Biological Activity and Applications

N-(4-Bromo-3-Cyanophenyl)methanesulfonamide has been extensively studied for its biological activity, particularly in the context of enzyme inhibition and receptor modulation. Recent research has shown that this compound exhibits potent inhibitory activity against specific enzymes involved in various disease pathways.

A study published in the Journal of Medicinal Chemistry reported that N-(4-Bromo-3-Cyanophenyl)methanesulfonamide effectively inhibits the activity of protein kinase C (PKC), a key enzyme implicated in cancer progression and inflammation. The compound's ability to selectively target PKC makes it a promising lead for the development of novel therapeutic agents.

In another study, researchers investigated the potential of N-(4-Bromo-3-Cyanophenyl)methanesulfonamide as a modulator of G protein-coupled receptors (GPCRs). The results indicated that the compound can modulate the activity of specific GPCRs, suggesting its potential use in treating neurological disorders and other conditions associated with GPCR dysfunction.

Clinical Trials and Future Prospects

The promising preclinical findings with N-(4-Bromo-3-Cyanophenyl)methanesulfonamide have paved the way for further clinical evaluation. Several pharmaceutical companies are currently conducting Phase I clinical trials to assess the safety and efficacy of this compound in treating various diseases.

Preliminary results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses. The ongoing clinical trials aim to validate the compound's therapeutic potential and optimize its formulation for clinical use.

Conclusion

N-(4-Bromo-3-Cyanophenyl)methanesulfonamide (CAS No. 1206776-43-3) is a promising compound with a wide range of applications in chemical and pharmaceutical research. Its unique chemical structure, coupled with its biological activity, makes it an attractive candidate for drug discovery and development. Ongoing research and clinical trials are expected to further elucidate its therapeutic potential, potentially leading to new treatments for various diseases.